Cas no 61380-85-6 (2H-Pyran-3-carbonitrile, 4-(methylthio)-2-oxo-6-phenyl-)

2H-Pyran-3-carbonitrile, 4-(methylthio)-2-oxo-6-phenyl- structure
61380-85-6 structure
Product Name:2H-Pyran-3-carbonitrile, 4-(methylthio)-2-oxo-6-phenyl-
CAS No:61380-85-6
MF:C13H9NO2S
MW:243.281061887741
CID:481531
PubChem ID:3469148
Update Time:2025-04-19

2H-Pyran-3-carbonitrile, 4-(methylthio)-2-oxo-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-carbonitrile, 4-(methylthio)-2-oxo-6-phenyl-
    • 4-methylsulfanyl-2-oxo-6-phenylpyran-3-carbonitrile
    • SCHEMBL2264032
    • ST50993148
    • AKOS022662120
    • AK-087/42718434
    • 4-methylthio-2-oxo-6-phenylpyran-3-carbonitrile
    • 4-(methylsulfanyl)-2-oxo-6-phenyl-2H-pyran-3-carbonitrile
    • DTXSID60392771
    • 61380-85-6
    • Inchi: 1S/C13H9NO2S/c1-17-12-7-11(9-5-3-2-4-6-9)16-13(15)10(12)8-14/h2-7H,1H3
    • InChI Key: FIGVJXMTQDHJMQ-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C#N)C(=O)OC(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.03547
  • Monoisotopic Mass: 243.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 50.09

2H-Pyran-3-carbonitrile, 4-(methylthio)-2-oxo-6-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602042-1g
4-Methylsulfanyl-2-oxo-6-phenyl-2H-pyran-3-carbonitrile; .
61380-85-6
1g
€852.50 2025-04-17
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